Cas no 1856210-00-8 (3-[(2-Methoxycyclohexyl)oxy]azetidine)

• Product Name: 3-[(2-Methoxycyclohexyl)oxy]azetidine
• CAS No: 1856210-00-8
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5690897
• PubChem ID: 130586864
• Update Time: 2023-10-13

3-[(2-Methoxycyclohexyl)oxy]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1146321
• 3-[(2-Methoxycyclohexyl)oxy]azetidine
• 1856210-00-8
• Azetidine, 3-[(2-methoxycyclohexyl)oxy]-

• Inchi： 1S/C10H19NO2/c1-12-9-4-2-3-5-10(9)13-8-6-11-7-8/h8-11H,2-7H2,1H3
• InChI Key： ADXKFOCAIZCXMT-UHFFFAOYSA-N
• SMILES： O(C1CNC1)C1CCCCC1OC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 258.2±40.0 °C(Predicted)
• pka: 9.69±0.40(Predicted)